Cas no 1788846-90-1 (N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-(thiophen-3-yl)acetamide)

• Product Name: N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-(thiophen-3-yl)acetamide
• CAS No: 1788846-90-1
• MF: C₁₆H₁₇NO₂S
• MW: 287.37668299675
• CID: 5368358
• Update Time: 2025-11-01

N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]-2-thiophen-3-ylacetamide
• N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C16H17NO2S/c18-15(9-12-6-8-20-10-12)17-11-16(19)7-5-13-3-1-2-4-14(13)16/h1-4,6,8,10,19H,5,7,9,11H2,(H,17,18)
• InChI Key： UWXIYGGGUROHIC-UHFFFAOYSA-N
• SMILES： C(NCC1(O)C2=C(C=CC=C2)CC1)(=O)CC1C=CSC=1

Computed Properties

• Exact Mass: 287.098
• Monoisotopic Mass: 287.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-(thiophen-3-yl)acetamide

N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-(thiophen-3-yl)acetamide: A Comprehensive Overview

N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-(thiophen-3-yl)acetamide (CAS No. 1788846-90-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indanone derivatives and is characterized by its indanone core and thiophene moiety, which contribute to its biological activity and pharmacological properties.

The indanone scaffold is a well-known privileged structure in drug discovery, often associated with a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of the thiophene ring further enhances the compound's versatility by introducing additional functionalities that can modulate its interactions with biological targets.

Recent studies have highlighted the potential of N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-(thiophen-3-yl)acetamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-(thiophen-3-yl)acetamide has demonstrated significant anti-cancer properties. Research conducted on various cancer cell lines has revealed that this compound exhibits potent cytotoxic effects by inducing apoptosis and inhibiting cell proliferation. Specifically, it has been shown to target key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways.

In addition to its anti-inflammatory and anti-cancer activities, N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-(thiophen-3-yl)acetamide has also been investigated for its neuroprotective effects. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and neurotoxicity, which are common factors in neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of mitochondrial function and the reduction of reactive oxygen species (ROS) levels.

The pharmacokinetic properties of N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2-(thiophen-3-y l)acetamide have also been studied extensively. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as a therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing in preclinical models.

To further understand the potential clinical applications of N-[ (1-hydroxy - 2 , 3 - dihydro - 1 H - inden - 1 - yl ) methyl ] - 2 - ( thiophen - 3 - yl ) acetamide, several clinical trials are currently underway. These trials aim to evaluate the safety, tolerability, and efficacy of the compound in human subjects with various conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects.

In conclusion, N-[ ( 1 - hydroxy - 2 , 3 - dihydro - 1 H - inden - 1 - yl ) methyl ] - 2 - ( thiophen - 3 - yl ) acetamide (CAS No. 1788846-90-1) represents a promising candidate in the development of new therapeutic agents for a range of diseases. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry. As more data from ongoing clinical trials become available, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various medical conditions.